Cas no 2171779-57-8 (4-1-amino-2-(1-ethyl-1H-1,2,4-triazol-5-yl)ethylpiperidin-4-ol)

• Product Name: 4-1-amino-2-(1-ethyl-1H-1,2,4-triazol-5-yl)ethylpiperidin-4-ol
• CAS No: 2171779-57-8
• MF: C₁₁H₂₁N₅O
• MW: 239.317341566086
• CID: 5565632
• PubChem ID: 165595437
• Update Time: 2025-10-30

4-1-amino-2-(1-ethyl-1H-1,2,4-triazol-5-yl)ethylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 2171779-57-8
• EN300-1640026
• 4-[1-amino-2-(1-ethyl-1H-1,2,4-triazol-5-yl)ethyl]piperidin-4-ol
• 4-1-amino-2-(1-ethyl-1H-1,2,4-triazol-5-yl)ethylpiperidin-4-ol

• Inchi： 1S/C11H21N5O/c1-2-16-10(14-8-15-16)7-9(12)11(17)3-5-13-6-4-11/h8-9,13,17H,2-7,12H2,1H3
• InChI Key： MJRXQOYBDTWWGS-UHFFFAOYSA-N
• SMILES： OC1(CCNCC1)C(CC1=NC=NN1CC)N

Computed Properties

• Exact Mass: 239.17461031g/mol
• Monoisotopic Mass: 239.17461031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 89Ų

Additional information on 4-1-amino-2-(1-ethyl-1H-1,2,4-triazol-5-yl)ethylpiperidin-4-ol

Introduction to 4-1-amino-2-(1-ethyl-1H-1,2,4-triazol-5-yl)ethylpiperidin-4-ol (CAS No. 2171779-57-8)

4-1-amino-2-(1-ethyl-1H-1,2,4-triazol-5-yl)ethylpiperidin-4-ol is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular framework and potential biological activities. This compound, identified by the chemical abstracts service number CAS No. 2171779-57-8, belongs to a class of molecules that exhibit promising properties for further investigation in drug discovery and development. The presence of multiple heterocyclic rings and functional groups makes this compound a fascinating subject for medicinal chemists seeking to design novel therapeutic agents.

The molecular structure of 4-1-amino-2-(1-ethyl-1H-1,2,4-triazol-5-yl)ethylpiperidin-4-ol features a piperidine ring linked to an ethyl chain that terminates in an amino group. The ethyl chain is further substituted with a 1-(ethyl)-1H-1,2,4-triazol-5-yl moiety, which introduces additional complexity and potential for interaction with biological targets. This triazolyl group is known for its ability to modulate various biological pathways, making it a valuable component in the design of bioactive molecules.

In recent years, there has been growing interest in the development of small molecules that can interact with complex biological systems. The piperidine core is particularly well-studied and widely used in drug design due to its favorable pharmacokinetic properties and ability to engage with biological targets such as enzymes and receptors. The incorporation of the amino group into the molecular structure enhances the compound's potential for further functionalization, allowing for the creation of derivatives with tailored biological activities.

One of the most compelling aspects of 4-1-amino-2-(1-ethyl-1H-1,2,4-triazol-5-yl)ethylpiperidin-4-ol is its potential as a lead compound for the development of new therapeutic agents. The combination of the triazolyl and piperidine moieties suggests that this molecule may possess properties suitable for targeting a wide range of diseases. For instance, studies have shown that triazoles can exhibit anti-inflammatory, antimicrobial, and anticancer activities, while piperidine derivatives are known for their role in central nervous system (CNS) drug development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to more efficiently screen and optimize compounds like 4(2171779)-57(8). These tools allow for the prediction of binding affinities and interactions with biological targets, facilitating the identification of promising candidates for further experimental validation. The ability to rapidly assess the potential of such compounds has significantly accelerated the drug discovery process in recent years.

The synthesis of 4(2171779)-57(8) presents an intriguing challenge due to its complex structure. However, modern synthetic methodologies have made it possible to construct such molecules with increasing efficiency and precision. Techniques such as multi-step organic synthesis, catalytic transformations, and solid-phase peptide synthesis have all contributed to the growing toolkit available for constructing complex organic molecules like this one.

Once synthesized, the characterization of 4(2171779)-57(8) is crucial for understanding its properties and potential applications. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography provide detailed insights into the molecular structure and conformational behavior of this compound. These data are essential for confirming the identity of the molecule and understanding how it might interact with biological targets.

The pharmacological evaluation of 4(2171779)-57(8) is another critical step in its development as a potential therapeutic agent. In vitro assays can be used to assess its activity against various biological targets, including enzymes and receptors relevant to specific diseases. Additionally, preclinical studies in cell culture and animal models can provide insights into its pharmacokinetic properties, toxicity profile, and overall therapeutic potential.

One particularly exciting aspect of 4(2171779)-57(8) is its potential as a scaffold for drug discovery. By modifying specific functional groups within its structure, researchers can generate libraries of derivatives with diverse biological activities. This approach has been successfully employed in many drug development programs to identify novel lead compounds with improved efficacy and reduced side effects.

The impact of computational methods on drug discovery cannot be overstated. Tools such as molecular docking simulations allow researchers to predict how a molecule like 4(2171779)-57(8) might bind to a target protein or receptor. These predictions can guide synthetic efforts by highlighting key interactions that need to be optimized for maximal binding affinity. Furthermore, virtual screening techniques can rapidly identify similar compounds from large databases, providing additional starting points for drug development.

In conclusion, 2171779 CAS NO 57(CAS No: 2171779–57–8) represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential biological activities, 2171779 CAS NO 57 . Its combination of heterocyclic rings, amine groups, triazoles, piperidine cores, offers opportunities for designing novel therapeutic agents targeting various diseases, amine groups, triazoles, piperidine cores, . As research continues using advanced computational tools, synthetic methodologies, pharmacological evaluations,*the future looks bright*for harnessing *this compound’s potential*to develop *new treatments*that could benefit patients worldwide.